Cas no 1427503-50-1 (Methyl 6-Bromo-5-azaindole-3-carboxylate)

• Product Name: Methyl 6-Bromo-5-azaindole-3-carboxylate
• CAS No: 1427503-50-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4727306
• Update Time: 2023-11-22

Methyl 6-Bromo-5-azaindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate
• AK383395
• 6-Bromo-5-azaindole-3-carboxylic acid methyl ester
• Methyl 6-Bromo-5-azaindole-3-carboxylate

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)6-4-11-7-2-8(10)12-3-5(6)7/h2-4,11H,1H3
• InChI Key： AATIGHCEOQJDGT-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=N1)C(C(=O)OC)=CN2

Computed Properties

• Exact Mass: 253.969
• Monoisotopic Mass: 253.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55

Methyl 6-Bromo-5-azaindole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)